2-Chloro-4-(4-pyrrolidin-1-ylpiperidin-1-yl)benzonitrile

• IUPAC Name: 2-chloro-4-(4-pyrrolidin-1-ylpiperidin-1-yl)benzonitrile
• InChI: InChI=1S/C16H20ClN3/c17-16-11-15(4-3-13(16)12-18)20-9-5-14(6-10-20)19-7-1-2-8-19/h3-4,11,14H,1-2,5-10H2
• InChI Key: JLLUXFRVFURZIY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2CCN(CC2)C3=CC(=C(C=C3)C#N)Cl
• Molecular Formula: C16H20ClN3
• Molecular Weight: 289.80 g/mol

Description

2-Chloro-4-(4-pyrrolidin-1-ylpiperidin-1-yl)benzonitrile, also known as ML277, is a small molecule that has been identified as a potent and selective activator of the KCNQ1 potassium channel. The KCNQ1 channel is involved in the regulation of cardiac repolarization, and mutations in this channel have been linked to long QT syndrome, a rare but potentially life-threatening cardiac disorder. ML277 has shown promise as a potential therapeutic agent for the treatment of long QT syndrome and other cardiac disorders.

Mechanism of Action

2-Chloro-4-(4-pyrrolidin-1-ylpiperidin-1-yl)benzonitrile has been shown to activate the KCNQ1 potassium channel by binding to a specific site on the channel protein. This activation leads to an increase in potassium ion flux across the cell membrane, which helps to regulate cardiac repolarization and prevent arrhythmias.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects, including an increase in potassium ion flux across the cell membrane, a decrease in cellular excitability, and an increase in action potential duration. These effects are consistent with the activation of the KCNQ1 potassium channel and the regulation of cardiac repolarization.

Advantages and Limitations for Lab Experiments

2-Chloro-4-(4-pyrrolidin-1-ylpiperidin-1-yl)benzonitrile has several advantages as a tool compound for the study of KCNQ1 channel function and regulation. It is highly potent and selective for the KCNQ1 channel, and has been shown to be effective in a variety of experimental systems. However, like any tool compound, this compound has limitations, including potential off-target effects and the need for careful dose-response studies to determine optimal experimental conditions.

Future Directions

There are several potential future directions for research on 2-Chloro-4-(4-pyrrolidin-1-ylpiperidin-1-yl)benzonitrile and the KCNQ1 potassium channel. One area of interest is the development of this compound analogs with improved pharmacological properties, such as increased potency and selectivity. Another area of interest is the study of the role of the KCNQ1 channel in other physiological systems, such as the nervous system. Finally, the potential therapeutic applications of this compound and related compounds for the treatment of long QT syndrome and other cardiac disorders are an important area of ongoing research.

Synthesis Methods

The synthesis of 2-Chloro-4-(4-pyrrolidin-1-ylpiperidin-1-yl)benzonitrile involves several steps, including the reaction of 4-pyrrolidin-1-ylpiperidine with 2-chloro-4-nitrobenzonitrile, reduction of the resulting nitro compound, and subsequent purification and characterization. The synthesis of this compound has been described in detail in several scientific publications.

Scientific Research Applications

2-Chloro-4-(4-pyrrolidin-1-ylpiperidin-1-yl)benzonitrile has been extensively studied in vitro and in vivo, and has shown promising results as a potential therapeutic agent for the treatment of long QT syndrome and other cardiac disorders. In addition, this compound has been used as a tool compound in the study of KCNQ1 channel function and regulation.